(2-Benzoylphenyl)(3-((4-(trifluoromethyl)pyridin-2-yl)oxy)pyrrolidin-1-yl)methanone

• IUPAC Name: phenyl-[2-[3-[4-(trifluoromethyl)pyridin-2-yl]oxypyrrolidine-1-carbonyl]phenyl]methanone
• InChI: InChI=1S/C24H19F3N2O3/c25-24(26,27)17-10-12-28-21(14-17)32-18-11-13-29(15-18)23(31)20-9-5-4-8-19(20)22(30)16-6-2-1-3-7-16/h1-10,12,14,18H,11,13,15H2
• InChI Key: KPGJXWPRMXVLOM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CC(=C2)C(F)(F)F)C(=O)C3=CC=CC=C3C(=O)C4=CC=CC=C4
• Molecular Formula: C24H19F3N2O3
• Molecular Weight: 440.4 g/mol

Description

The compound contains several functional groups including a benzoylphenyl group, a pyrrolidinyl group, and a trifluoromethylpyridinyl group. These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities.

Synthesis Analysis

While specific synthesis methods for this compound were not found, compounds with similar structures are often synthesized through various organic reactions including coupling reactions, substitutions, and cyclizations.

Molecular Structure Analysis

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. This ring is often used in medicinal chemistry due to its ability to efficiently explore the pharmacophore space, contribute to the stereochemistry of the molecule, and increase three-dimensional coverage.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the pyrrolidine ring could undergo various reactions such as ring-opening or substitution reactions. The trifluoromethyl group could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the trifluoromethyl group is known to influence the compound’s lipophilicity, stability, and reactivity.

Scientific Research Applications

Agrochemicals

• Crop Protection : TFMP derivatives play a crucial role in safeguarding crops from pests. .

Pharmaceuticals

• Drug Development : TFMP derivatives are employed in pharmaceuticals. .

Versatile Scaffold in Drug Discovery

• Pyrrolidine Moiety : The pyrrolidine scaffold, present in TFMP, serves as a versatile building block in drug discovery. .

Metal-Free Synthesis of 3-Trifluoromethyl-1,2,4-triazoles

• .

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. For example, some compounds containing a trifluoromethylpyridinyl group have been found to have anti-tubercular activity.

Safety and Hazards

The safety and hazards of the compound would depend on its specific structure and properties. Some compounds containing a trifluoromethyl group can be hazardous and may cause eye irritation, skin irritation, and respiratory irritation.

Future Directions

Future research could involve further studying the compound’s biological activity, optimizing its structure for improved activity and safety, and investigating its mechanism of action.